Cas no 126452-01-5 (6H-Purin-6-one,9-[(1R,2R,3S)-2,3-bis(hydroxymethyl)cyclobutyl]-1,9-dihydro-, rel-)

• Product Name: 6H-Purin-6-one,9-[(1R,2R,3S)-2,3-bis(hydroxymethyl)cyclobutyl]-1,9-dihydro-, rel-
• CAS No: 126452-01-5
• Molecular Formula: C₁₁H₁₄N₄O₃
• Molecular Weight: 250.25386
• CID: 203229
• PubChem ID: 135409392

6H-Purin-6-one,9-[(1R,2R,3S)-2,3-bis(hydroxymethyl)cyclobutyl]-1,9-dihydro-, rel- Properties

Names and Identifiers

• 6H-Purin-6-one,9-[(1R,2R,3S)-2,3-bis(hydroxymethyl)cyclobutyl]-1,9-dihydro-, rel-
• 9-[(1R,2R,3S)-2,3-bis(hydroxymethyl)cyclobutyl]-3H-purin-6-one
• (+-)bis(HOCH2)Cyclobut-H
• 126452-01-5
• 6H-Purin-6-one, 9-[2,3-bis(hydroxymethyl)cyclobutyl]-1,9-dihydro-, (1a,2b,3a)-(1)-
• SCHEMBL8537379
• (+/-)-Cyclobut-H
• 9-[2,3-Bis(hydroxymethyl)cyclobutyl]-9H-purin-6-ol
• (+/-)-9-[(1.beta.,2.alpha.,3.beta.)-2,3-bis(hydroxymethyl)-1-cyclobutyl]hypoxanthine
• DTXSID10925553
• 6H-Purin-6-one, 9-(2,3-bis(hydroxymethyl)cyclobutyl)-1,9-dihydro-, (1alpha,2beta,3alpha)-(1)-
• (+/-)bis(HOCH2)Cyclobut-H
• (+-)-Cyclobut-H
• (+-)-9-((1beta,2alpha,3beta)-2,3-bis(hydroxymethyl)-1-cyclobutyl)hypoxanthine
• 9-[(1R,2R,3S)-2,3-bis(hydroxymethyl)cyclobutyl]-1H-purin-6-one

• InChIKey： YPVODBLNEFGBHJ-BWZBUEFSSA-N
• Inchi： InChI=1S/C11H14N4O3/c16-2-6-1-8(7(6)3-17)15-5-14-9-10(15)12-4-13-11(9)18/h4-8,16-17H,1-3H2,(H,12,13,18)/t6-,7-,8-/m1/s1
• SMILES： OC[C@H]1C[C@@H](N2C=NC3C(N=CNC2=3)=O)[C@@H]1CO

Computed Properties

• Exact Mass: 250.10672
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 250.107
• Heavy Atom Count: 18
• Complexity: 375
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.3
• Topological Polar Surface Area: 99.7Ų

Experimental Properties

• PSA: 99.74
• Refractive Index: 1.818
• Boiling Point: 608.1°Cat760mmHg
• Flash Point: 321.6°C
• Density: 1.77